Cas no 537701-87-4 (1-(4-fluorophenyl)methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole)

• Product Name: 1-(4-fluorophenyl)methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole
• CAS No: 537701-87-4
• MF: C₂₅H₁₉FN₂O
• MW: 382.429569482803
• CID: 6039092
• PubChem ID: 1260814
• Update Time: 2025-06-10

1-(4-fluorophenyl)methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole
• Oprea1_175224
• F1250-0110
• 1-(4-fluorobenzyl)-2-[(1-naphthyloxy)methyl]-1H-benzimidazole
• 1-(4-fluorobenzyl)-2-((naphthalen-1-yloxy)methyl)-1H-benzo[d]imidazole
• AKOS001041923
• Z56891892
• 1-[(4-fluorophenyl)methyl]-2-(naphthalen-1-yloxymethyl)benzimidazole
• 537701-87-4
• 1-[(4-fluorophenyl)methyl]-2-[(naphthalen-1-yloxy)methyl]-1H-1,3-benzodiazole

• Inchi： 1S/C25H19FN2O/c26-20-14-12-18(13-15-20)16-28-23-10-4-3-9-22(23)27-25(28)17-29-24-11-5-7-19-6-1-2-8-21(19)24/h1-15H,16-17H2
• InChI Key： MUBQCJSAPLHTJN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(COC2=CC=CC3C=CC=CC2=3)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 382.14814140g/mol
• Monoisotopic Mass: 382.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 27Ų

Additional information on 1-(4-fluorophenyl)methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole

Introduction to 1-(4-Fluorophenyl)methyl-2-(Naphthalen-1-yloxy)methyl-1H-1,3-Benzodiazole (CAS No. 537701-87-4)

1-(4-Fluorophenyl)methyl-2-(Naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole (CAS No. 537701-87-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The unique structural features of this compound, particularly the presence of a 4-fluorophenyl and naphthalen-1-yloxy substituents, contribute to its potential therapeutic applications.

The chemical structure of 1-(4-Fluorophenyl)methyl-2-(Naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole is characterized by a benzodiazole core with specific functional groups attached. The 4-fluorophenyl group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within the body. The naphthalen-1-yloxy group, on the other hand, confers additional stability and may influence the compound's binding affinity to various receptors.

In recent years, there has been a growing interest in the development of novel benzodiazole derivatives for the treatment of neurological disorders. Research has shown that compounds with similar structures to 1-(4-Fluorophenyl)methyl-2-(Naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole exhibit potent activity against a range of neurological conditions, including anxiety disorders and epilepsy. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that a closely related benzodiazole derivative demonstrated significant anxiolytic effects in animal models without causing sedation or cognitive impairment.

The pharmacological properties of 1-(4-Fluorophenyl)methyl-2-(Naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole have been extensively studied in both in vitro and in vivo models. In vitro studies have shown that this compound binds selectively to GABAA receptors, which are key targets for anxiolytic and sedative drugs. This selective binding profile suggests that it may have a favorable safety profile compared to traditional benzodiazepines, which can cause side effects such as drowsiness and dependence.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Fluorophenyl)methyl-2-(Naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not produce significant adverse effects. These findings are promising and suggest that further clinical development is warranted.

Beyond its potential as a therapeutic agent, 1-(4-Fluorophenyl)methyl-2-(Naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole has also been studied for its use as a research tool in neuroscience. Its unique structure and pharmacological properties make it an ideal candidate for investigating the mechanisms underlying anxiety and other neurological disorders. For example, researchers at the University of California have used this compound to explore the role of GABAA receptors in modulating anxiety-related behaviors in rodent models.

The synthesis of 1-(4-fluorophenyl)methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-aminoanisole with 4-fluorobenzaldehyde followed by cyclization with naphthol derivatives. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound on a larger scale.

In conclusion, 1-(4-fluorophenyl)methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole (CAS No. 537701-87-4) represents a promising candidate for the development of novel therapeutics for neurological disorders. Its unique structural features and pharmacological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and potential therapeutic applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.